N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C23H23N3O5/c1-30-20(19-12-15-6-2-3-9-18(15)31-19)14-24-22(28)23(29)25-16-7-4-8-17(13-16)26-11-5-10-21(26)27/h2-4,6-9,12-13,20H,5,10-11,14H2,1H3,(H,24,28)(H,25,29)
• InChI Key: KZVXOYHHRYWWIN-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC(=CC=C1)N2CCCC2=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can vary greatly depending on the specific compound. For example, a benzofuran derivative with a benzimidazole group has been synthesized.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For example, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Scientific Research Applications

Antitumor Activity

Benzofuran compounds, including the one , have shown strong biological activities such as anti-tumor. . .

Antibacterial Activity

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-oxidative Activity

. This property could be harnessed in the development of drugs for diseases caused by oxidative stress.

Antiviral Activity

. This suggests that they could be developed into effective therapeutic drugs for hepatitis C and potentially other viral diseases.

Inhibitor Activity

. These properties could be useful in the development of new antifungal drugs and drugs that inhibit the P450 aromatase enzyme, which is involved in the biosynthesis of estrogens.

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Synthesis of Complex Benzofuran Derivatives

. .

Potential Natural Drug Lead Compounds

.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological activity. For example, some benzofuran derivatives have shown anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. Future research may focus on developing new therapeutic agents using benzofuran as a scaffold.